1-phenyl-1H-1,3-benzodiazol-5-amine

• IUPAC Name: 1-phenylbenzimidazol-5-amine
• InChI: InChI=1S/C13H11N3/c14-10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h1-9H,14H2
• InChI Key: JSQMNGQWESPAOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NC3=C2C=CC(=C3)N
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID90359478
• Molecular Weight: 209.25 g/mol
• CAS RN: 53897-95-3

Description

1-phenyl-1H-1,3-benzodiazol-5-amine is an organic compound with the chemical formula C13H11N3. It is a powder that is stored at room temperature. This compound belongs to the class of organic compounds known as phenylbenzimidazoles. These are compounds containing a phenylbenzimidazole skeleton, which consists of a benzimidazole moiety where its imidazole ring is attached to a phenyl group.

Synthesis Analysis

While specific synthesis methods for 1-phenyl-1H-1,3-benzodiazol-5-amine were not found in the search results, imidazole compounds, which this compound is a part of, have been synthesized using various methods. For example, Rajendran et al. synthesized 1-substituted-2-(5-substituted-1-phenyl-1-H-pyrazol-3-yl)-1H-benzo[d]imidazole and 4-(1-chloro-1H-benzo[d]imidazol-2-yl)-6-fluoropyrimidin-2-amine.

Molecular Structure Analysis

The molecular structure of 1-phenyl-1H-1,3-benzodiazol-5-amine consists of 13 carbon atoms, 11 hydrogen atoms, and 3 nitrogen atoms. The InChI Key for this compound is JSQMNGQWESPAOF-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

1-phenyl-1H-1,3-benzodiazol-5-amine is a powder that is stored at room temperature. It has a molecular weight of 209.25. It is highly soluble in water and other polar solvents.

Scientific Research Applications

Solubility Modeling and Nanodispersions

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Metal-Organic Frameworks (MOFs)

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Organic Light-Emitting Diodes (OLEDs)

. OLEDs are widely used in display technology for their high contrast ratios and wide color gamuts.

CO2 Capture

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Pharmacological Applications

. This could have implications in the development of new drugs.

Safety And Hazards

The safety information for 1-phenyl-1H-1,3-benzodiazol-5-amine indicates a warning signal word. The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

A solution of 1-chloro-4-methylphthalazine (25 mg, 0.14 mmol) and 5-amino-1-(biphen-4-yl)benzimidazole (3) (28.5 mg, 0.10 mmol) in i-PrOH (2 mL) is stirred at 95° C. under argon for 2.5 h, cooled to room temperature, and concentrated at reduced pressure. The residue is diluted with sat. NaHCO3 (15 mL) and extracted with CHCl3 (60 mL). The extract is washed (brine) and dried. After solvent removal at reduced pressure, the residue is purified on silica gel (3.2% to 4.8% methanol/ethyl acetate) to give 38 mg (88%) of 4 (BI-3039) as a light-brown solid, mp 272-274° C. IR 3339, 2979, 1522, 1412 cm−1; 1H NMR (CD3OD/CDCl3) δ 2.82 (s, 3H, CH3), 7.36-7.53 (m, 3H, PhH), 7.62 (d, J=9.00 Hz, 1H, 7-BenzimidH), 7.69 (m, 2H, Aril, 2H PhH), 7.79 (d, J=8.7 Hz, 1H, 6-BenzimidH), 7.86 (d, J=8.1 Hz, 2H, ArH), 7.91-7.98 (m, 2H, 6,7-PhthH), 8.07 (m, 1H, 5-PhthH), 8.10 (s, 1H, 4-BenzimidH), 8.32 (s, 1H, 2-BenzimidH), 8.45 ppm (m, 1H, 8-PhthH).